Cas no 2171949-16-7 (2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-5-methylbenzoic acid)

• Product Name: 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-5-methylbenzoic acid
• CAS No: 2171949-16-7
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 6334857
• PubChem ID: 165545928
• Update Time: 2025-06-14

2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-5-methylbenzoic acid
• 2171949-16-7
• 2-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}-5-methylbenzoic acid
• EN300-1509948

• Inchi： 1S/C28H26N2O5/c1-17-10-11-24(22(14-17)25(31)32)30-26(33)28(12-13-28)16-29-27(34)35-15-23-20-8-4-2-6-18(20)19-7-3-5-9-21(19)23/h2-11,14,23H,12-13,15-16H2,1H3,(H,29,34)(H,30,33)(H,31,32)
• InChI Key： CMUVKKHMBLTEQR-UHFFFAOYSA-N
• SMILES： O=C(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1)NC1C=CC(C)=CC=1C(=O)O

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 789
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-5-methylbenzoic acid

Comprehensive Overview of 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-5-methylbenzoic acid (CAS No. 2171949-16-7)

2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-5-methylbenzoic acid (CAS No. 2171949-16-7) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyclopropane moiety, makes it a valuable intermediate for designing bioactive molecules. Researchers often search for "Fmoc-protected amino acid derivatives" or "peptide coupling reagents" to explore its applications in drug discovery and bioconjugation.

The compound’s CAS No. 2171949-16-7 is frequently queried in scientific databases, reflecting its relevance in medicinal chemistry and proteomics. With the growing interest in targeted drug delivery and precision medicine, this molecule’s role in synthesizing peptide-based therapeutics has gained attention. Its 5-methylbenzoic acid component further enhances its utility in creating stable, bioavailable compounds, aligning with trends in "small molecule drug development" and "biopharmaceutical optimization."

From a synthetic perspective, 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-5-methylbenzoic acid is often discussed alongside "solid-phase peptide synthesis (SPPS)" techniques. The Fmoc group is pivotal for temporary amine protection, enabling stepwise peptide chain elongation. This aligns with industry demands for "high-efficiency peptide synthesis" and "green chemistry alternatives," as researchers seek sustainable methods to reduce waste and improve yields.

Analytical studies of this compound often involve HPLC purification and mass spectrometry, addressing common search queries like "characterization of Fmoc derivatives." Its stability under acidic conditions and compatibility with microwave-assisted synthesis further broaden its applicability. Recent publications highlight its potential in "cancer therapeutics" and "enzyme inhibitors," making it a hotspot for academic and industrial R&D.

In summary, 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-5-methylbenzoic acid (CAS No. 2171949-16-7) bridges gaps between organic chemistry and biomedical innovation. Its multifaceted role in peptide engineering and drug design ensures its prominence in contemporary research, answering pressing questions about "next-generation therapeutics" and "molecular scaffolds."